Cas no 185613-47-2 (Benzene, 1-iodo-2-[(3-methoxyphenoxy)methyl]-)

• Product Name: Benzene, 1-iodo-2-[(3-methoxyphenoxy)methyl]-
• CAS No: 185613-47-2
• MF: C₁₄H₁₃IO₂
• MW: 340.156296491623
• CID: 2785264
• PubChem ID: 10664842
• Update Time: 2025-04-21

Benzene, 1-iodo-2-[(3-methoxyphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-2-[(3-methoxyphenoxy)methyl]-
• DTXSID90443245
• 185613-47-2

• Inchi： 1S/C14H13IO2/c1-16-12-6-4-7-13(9-12)17-10-11-5-2-3-8-14(11)15/h2-9H,10H2,1H3
• InChI Key： RWQVOXRNWCBXTD-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1COC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 339.99603Da
• Monoisotopic Mass: 339.99603Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 18.5Ų